![molecular formula C18H25NO6 B192360 Senecionine N-oxide CAS No. 13268-67-2](/img/structure/B192360.png)
Senecionine N-oxide
Overview
Description
Senecionine N-oxide is a natural product found in Senecio vernalis, Jacobaea maritima, and other organisms . It is a tertiary amine oxide and is functionally related to a senecionine . The oxygen incorporated need not be derived from O2 with NADH or NADPH as one donor, and incorporation of one atom of oxygen into the other donor .
Synthesis Analysis
Root cultures of Senecio erucifolius efficiently took up and incorporated [14C]putrescine and [14C]arginine into the pyrrolizidine alkaloid (PA) this compound . The sites of enhanced PA synthesis coincided with the sites of preferred protein synthesis, i.e. root apices, indicating a close correlation between growth activity and alkaloid synthesis .
Molecular Structure Analysis
This compound has a molecular formula of C18H25NO6 . Its average mass is 351.394 Da and its monoisotopic mass is 351.168182 Da .
Chemical Reactions Analysis
This compound is a mobile compound which is translocated into tissues newly grown during the chase . It is toxic when reduced to its parent PAs, which are bioactivated into pyrrole intermediates that generate protein- and DNA-adducts .
Physical And Chemical Properties Analysis
This compound has 7 H bond acceptors and 1 H bond donor . Its ACD/LogP is -0.91 and its ACD/LogD (pH 7.4) is -0.50 . It has a polar surface area of 90 Å2 .
Scientific Research Applications
1. Toxicokinetic Modeling and Human Risk Assessment
- Senecionine N-oxide (SENO) has been a subject in physiologically-based kinetic (PBK) modeling to investigate the relative potency (REP) of the N-oxide in comparison to its parent pyrrolizidine alkaloid (PA), Senecionine (SEN). The study indicated that PBK modeling could be a valuable New Approach Methodology (NAM) tool for predicting REP values of PA-N-oxides, which might result in more accurate REP values for human risk assessment than in vivo animal experiments. The REP value can be dose- and species-dependent, with the values for rat and human being comparable at low realistic exposure scenarios (Widjaja et al., 2022).
2. Trace Determination in Honey
- A study developed an HPLC-MS/MS method for the trace determination of senecionine (SEN) and this compound (SENNOX) in honey samples. The method aimed at increasing the efficiency and the retention factor of the analytes with simple dilution and optimization strategy for large volume injection (LVI). This method was applied to honey samples and found SEN and SENNOX concentrations ranging from below the limit of quantification to 1071.3 μg·kg−1 for SEN and 16.9 μg·kg−1 for SENNOX, illustrating the application of this compound detection in food safety (Bretanha et al., 2014).
3. Comparative Pharmacokinetics and Metabolism
- Comparative pharmacokinetic studies have been conducted to understand the behavior of SEN and its main metabolites, including this compound, in rats after intravenous and oral administration. These studies are crucial for interpreting the metabolism, bioactivation, detoxication, and toxicity differences among SEN, adonifoline, and other pyrrolizidine alkaloids, providing valuable insights for health risk assessments (Wang et al., 2011).
4. Biosynthesis and Translocation in Plants
- Research on Senecio vulgaris L. has revealed that roots are the site of pyrrolizidine alkaloid biosynthesis, including this compound. The study highlights the process of synthesis, translocation, and accumulation of this compound in the plant, demonstrating its significance in the plant's metabolic pathways (Hartmann et al., 2004).
Mechanism of Action
Senecionine N-oxide is initially reduced to the corresponding tertiary amine alkaloid (senecionine) and then undergoes N-glucuronidation via human UGT1A4 . The enzyme responsible for this has been called senecionine N -oxygenase (SNO), as senecionine and related PAs are the most preferred substrates .
Safety and Hazards
Senecionine N-oxide is toxic if swallowed . It may cause damage to organs through prolonged or repeated exposure . Avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
The results of a study show how the relative potency (REP) value for senecionine N-oxide depends on dose and endpoint used, and that physiologically based kinetic (PBK) modeling provides a way to characterize REP values for PA-N-oxides at realistic low dietary exposure levels, thus reducing the need for animal experiments .
Biochemical Analysis
Biochemical Properties
Senecionine N-oxide plays a crucial role in biochemical reactions, particularly in the detoxification pathways of plants and insects. It is synthesized from senecionine through the action of the enzyme senecionine N-oxygenase, which catalyzes the oxidation of senecionine to this compound using NADPH and oxygen . This enzyme belongs to the oxidoreductase family and is essential for converting toxic pyrrolizidine alkaloids into their non-toxic N-oxide forms. This compound interacts with various biomolecules, including proteins and enzymes, to facilitate its transport and storage within cells .
Cellular Effects
This compound exhibits strong cytotoxic effects on cultured liver cells . It influences cell function by forming protein and DNA adducts upon bioactivation, leading to liver toxicity and carcinogenicity . The compound affects cell signaling pathways, gene expression, and cellular metabolism by generating reactive intermediates that disrupt normal cellular processes . These effects highlight the potential risks associated with exposure to this compound.
Molecular Mechanism
At the molecular level, this compound exerts its effects through the formation of pyrrole intermediates upon reduction to its parent compound, senecionine . These intermediates generate protein and DNA adducts, leading to cellular damage and toxicity . The enzyme senecionine N-oxygenase plays a critical role in this process by converting senecionine to its N-oxide form, thereby reducing its toxicity . Additionally, this compound can inhibit or activate various enzymes involved in detoxification pathways, further influencing its molecular mechanism of action .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability and degradation properties. Long-term pulse-chase experiments have shown that this compound is a stable compound that can be translocated into newly grown tissues . Its metabolic activity is limited, with only slow and progressive transformation into other products . These findings suggest that this compound can have long-term effects on cellular function, particularly in in vitro and in vivo studies.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. High doses of this compound result in increased formation of pyrrole-protein adducts, leading to greater toxicity . At lower doses, the relative potency of this compound is similar to that of its parent compound, senecionine . These dosage-dependent effects highlight the importance of understanding the threshold and toxic effects of this compound in animal studies.
Metabolic Pathways
This compound is involved in various metabolic pathways, including its biosynthesis from senecionine and its subsequent detoxification . The enzyme senecionine N-oxygenase catalyzes the conversion of senecionine to this compound, which is then transported and stored within cells . This metabolic pathway is crucial for reducing the toxicity of pyrrolizidine alkaloids and facilitating their safe storage and transport within the organism .
Transport and Distribution
This compound is transported and distributed within cells and tissues through carrier-mediated transport mechanisms . It is efficiently taken up by cells and protoplasts, with a preference for vacuolar storage . The compound’s N-oxide form is well-suited for cellular transport and storage due to its charged polar nature, which allows it to be retained within vacuoles . This transport and distribution mechanism ensures the safe handling of this compound within the organism.
Subcellular Localization
This compound is localized within specific subcellular compartments, particularly vacuoles, where it is stored and detoxified . The compound’s subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific compartments . This localization is essential for maintaining cellular homeostasis and preventing the toxic effects of this compound on other cellular components .
properties
IUPAC Name |
(1R,4Z,6R,7R,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-14-oxido-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO6/c1-4-12-9-11(2)18(3,22)17(21)24-10-13-5-7-19(23)8-6-14(15(13)19)25-16(12)20/h4-5,11,14-15,22H,6-10H2,1-3H3/b12-4-/t11-,14-,15-,18-,19?/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLGBHVNNYDZWGZ-GPUZEBNTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C1CC(C(C(=O)OCC2=CC[N+]3(C2C(CC3)OC1=O)[O-])(C)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\1/C[C@H]([C@@](C(=O)OCC2=CC[N+]3([C@H]2[C@@H](CC3)OC1=O)[O-])(C)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901016615 | |
Record name | Senecionine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901016615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13268-67-2 | |
Record name | Senecionine N-oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13268-67-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Senecionine N-oxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013268672 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Senecionine N-oxide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106677 | |
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Record name | Senecionine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901016615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 13268-67-2 | |
Source | European Chemicals Agency (ECHA) | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Which enzyme is primarily responsible for the detoxification of senecionine in insects that sequester PAs for their own defense?
A: Insects that sequester PAs, like the arctiid moth Tyria jacobaeae, utilize a specific enzyme called senecionine N-oxygenase (SNO) for detoxification []. This enzyme, found in the insect's hemolymph, converts absorbed senecionine back to its non-toxic N-oxide form, allowing the insect to store and utilize the PA for defense without experiencing its toxic effects.
Q2: How do different animal species compare in their ability to metabolize senecionine?
A: Research indicates significant species differences in the metabolism of senecionine, which might explain the varying susceptibility to PA toxicity. For instance, sheep generally show resistance to senecionine, exhibiting a lower rate of converting senecionine to the toxic metabolite dihydropyrrolizine alkaloid (DHP) while having a relatively high rate of senecionine N-oxide formation. This suggests a more efficient detoxification pathway in sheep compared to species more susceptible to senecionine poisoning [].
Q3: How does glutathione (GSH) contribute to the detoxification of senecionine?
A: Glutathione (GSH) plays a crucial role in detoxifying the harmful pyrrolic metabolites produced during senecionine metabolism. Studies using liver microsomes from sheep and hamsters have shown that adding GSH to these in vitro systems significantly reduces DHP formation []. This suggests that GSH conjugation is a crucial mechanism for mitigating the toxic effects of senecionine.
Q4: What role do cytochrome P450 enzymes play in senecionine metabolism?
A: Cytochrome P450 enzymes are heavily involved in both the bioactivation and detoxification of senecionine. Studies have identified CYP3A as a key player in converting senecionine to DHP in both sheep and hamsters []. This enzyme also participates in this compound formation, showcasing its dual role in both toxic and non-toxic metabolic pathways.
Q5: Does the presence of this compound in food or herbal products pose a risk to human health?
A: While this compound itself is less toxic, its presence in food or herbal products is a concern due to its potential conversion to senecionine within the body. This risk highlights the need for accurate analytical methods to detect and quantify not only senecionine but also its N-oxide form in such products to ensure consumer safety [].
Q6: Are there any analytical challenges in accurately assessing the pyrrolizidine alkaloid content, especially regarding N-oxides?
A: Yes, accurately assessing pyrrolizidine alkaloid content, especially for N-oxides, presents analytical challenges. Some commonly employed methods might not effectively detect or quantify these compounds. For instance, a study comparing different analytical techniques revealed that a simple solvent partitioning method failed to detect this compound, highlighting the need for more sensitive and specific methods like LCMS for reliable detection and quantification of both PAs and their N-oxides in samples [].
Q7: Can you provide an example of how this compound content has been investigated in a specific plant?
A: In a study focusing on Senecio vulgaris populations from both their native European range and their invasive range in China, researchers used Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to analyze the pyrrolizidine alkaloid profiles in these plants. The study revealed that this compound was one of the dominant PAs found in the roots of both native and invasive populations []. This finding highlights the importance of considering both qualitative and quantitative variations in PAs when studying plant species, especially in the context of invasion biology and potential ecological impacts.
Q8: Beyond the liver, are there other organs or systems affected by senecionine or its N-oxide?
A: While the liver is the primary target organ for PA toxicity, research suggests potential effects on other systems. For example, a study using chick embryos showed that senecionine, but not this compound, exhibited embryotoxic effects []. These findings indicate that senecionine might interfere with embryonic development, suggesting potential risks beyond direct liver toxicity.
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